Cas no 84923-71-7 (5-Cyano-2-methoxybenzoic acid)

5-Cyano-2-methoxybenzoic acid is a versatile benzoic acid derivative featuring both cyano and methoxy functional groups. Its distinct structure makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients and fine chemicals. The electron-withdrawing cyano group and electron-donating methoxy substituent enhance its reactivity in coupling and condensation reactions. This compound exhibits good solubility in polar organic solvents, facilitating its use in various synthetic applications. Its high purity and stability under standard conditions ensure consistent performance in research and industrial processes. The compound is commonly employed in the preparation of heterocyclic compounds and specialty polymers.

5-Cyano-2-methoxybenzoic acid structure

Product Name:5-Cyano-2-methoxybenzoic acid

CAS No:84923-71-7

MF:C₉H₇NO₃

MW:177.156782388687

MDL:MFCD14536333

CID:3030372

PubChem ID:21942568

Update Time:2025-05-27

5-Cyano-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 5-cyano-2-methoxybenzoic acid
- Benzoic acid, 5-cyano-2-methoxy-
- 2-Methoxy-5-cyanobenzoic Acid
- 5-CYANO-2-
- 5-Cyano-2-methoxy-benzoic acid
- YZBRQGBGYGMYEO-UHFFFAOYSA-N
- FCH1157444
- 5-CYANO-2- METHOXYBENZOIC ACID
- OR400619
- AK162069
- 5-Cyano-2-methoxybenzoic acid (ACI)
- DTXSID401307790
- 5-Cyano-2-methoxybenzoicacid
- AKOS016352841
- CS-0150596
- SCHEMBL546183
- MFCD14536333
- AS-59761
- 84923-71-7
- DB-113724
- A1-00573
- 5-Cyano-2-methoxybenzoic acid
- MDL： MFCD14536333
- Inchi： 1S/C9H7NO3/c1-13-8-3-2-6(5-10)4-7(8)9(11)12/h2-4H,1H3,(H,11,12)
- InChI Key： YZBRQGBGYGMYEO-UHFFFAOYSA-N
- SMILES： N#CC1C=C(C(O)=O)C(OC)=CC=1

Computed Properties

Exact Mass: 177.042593085g/mol
Monoisotopic Mass: 177.042593085g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 243
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 70.3

Experimental Properties

Boiling Point: 366.3°C at 760 mmHg

5-Cyano-2-methoxybenzoic acid Security Information

Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

5-Cyano-2-methoxybenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VP786-200mg	5-Cyano-2-methoxybenzoic acid	84923-71-7	95+%	200mg	583.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VP786-50mg	5-Cyano-2-methoxybenzoic acid	84923-71-7	95+%	50mg	233.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VP786-1g	5-Cyano-2-methoxybenzoic acid	84923-71-7	95+%	1g	2044.0CNY	2021-07-14
TRC	C999018-2.5mg	5-Cyano-2-methoxybenzoic acid	84923-71-7		2.5mg	$ 50.00	2022-06-02
TRC	C999018-5mg	5-Cyano-2-methoxybenzoic acid	84923-71-7		5mg	$ 65.00	2022-06-02
TRC	C999018-25mg	5-Cyano-2-methoxybenzoic acid	84923-71-7		25mg	$ 160.00	2022-06-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VP786-100mg	5-Cyano-2-methoxybenzoic acid	84923-71-7	95+%	100mg	1275CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VP786-250mg	5-Cyano-2-methoxybenzoic acid	84923-71-7	95+%	250mg	2800CNY	2021-05-07
Alichem	A015018788-250mg	5-Cyano-2-methoxybenzoic acid	84923-71-7	97%	250mg	$475.20	2023-08-31
Alichem	A015018788-500mg	5-Cyano-2-methoxybenzoic acid	84923-71-7	97%	500mg	$782.40	2023-08-31

5-Cyano-2-methoxybenzoic acid Production Method

Production Method 1

40757-12-8

84923-71-7

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Methanol , Water ; 4 h, 20 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, 20 °C

Reference

Rational approach to highly potent and selective apoptosis signal-regulating kinase 1 (ASK1) inhibitors

Lovering, Frank; Morgan, Paul; Allais, Christophe; Aulabaugh, Ann; Brodfuehrer, Joanne; et al, European Journal of Medicinal Chemistry, 2018, 145, 606-621